2,4-Dihydroxybenzamide

• IUPAC Name: 2,4-dihydroxybenzamide
• InChI: InChI=1S/C7H7NO3/c8-7(11)5-2-1-4(9)3-6(5)10/h1-3,9-10H,(H2,8,11)
• InChI Key: IIUJCQYKTGNRHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)O)C(=O)N
• Molecular Formula: C7H7NO3
• DSSTOX Substance ID: DTXSID8062868
• Molecular Weight: 153.14 g/mol
• CAS RN: 3147-45-3

Description

2,4-Dihydroxybenzamide is a chemical compound with the molecular formula C7H7NO3. It has a molecular weight of 153.14. It is a specific inhibitor of glutathione reductase.

Synthesis Analysis

The synthesis of benzamides, including 2,4-Dihydroxybenzamide, can be performed through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation. Another synthetic route is from 2,4-diacetyloxybenzoic acid.

Molecular Structure Analysis

The molecular structure of 2,4-Dihydroxybenzamide consists of a benzene ring with two hydroxyl groups and one amide group. The IUPAC name is 2,4-dihydroxybenzamide.

Physical And Chemical Properties Analysis

2,4-Dihydroxybenzamide is a solid at room temperature. The storage temperature is recommended to be at room temperature in a sealed, dry environment.

Scientific Research Applications

Spectroscopic Studies and Structural Analysis

Research on 2,4-dihydroxybenzamide and its derivatives, such as 2,4- and 2,5-dihydroxybenzamides, has been conducted to understand their structural and spectral properties. These compounds, synthesized from their corresponding methyl esters, have been analyzed using FT-IR and NMR spectroscopies. The spectral characteristics of 2,4-dihydroxybenzamide derivatives are found to be more similar to those of 2-hydroxybenzoic acid (salicylic acid) derivatives than to 2,5-dihydroxybenzoic acid derivatives. This similarity suggests that the spatial orientation of amide protons in 2,4-dihydroxybenzamide is closer to that in salicylamide. Such studies are crucial for understanding the molecular structure and interaction of these compounds, which can be pivotal in various scientific applications, including material science and pharmaceutical research (Takač & Dražen Vikić Topić, 2004).

Design of Inhibitors for Biological Applications

2,4-Dihydroxybenzamide and related structures have been utilized in the design of inhibitors targeting specific enzymes. For example, a small library of 2,3-dihydroxybenzamide-based inhibitors for microsomal prostaglandin E2 synthase-1 (mPGES-1) was developed through a step-by-step optimization process. These inhibitors, identified through virtual fragment optimization, have shown promising inhibitory activities in the micromolar range. The development of such inhibitors is significant for potential applications in anti-inflammatory and anticancer therapies, demonstrating the versatility of 2,4-dihydroxybenzamide derivatives in medicinal chemistry (Lauro et al., 2016).

Water Treatment Applications

The electrochemical oxidation of 2,4-dihydroxybenzamide (2,4-DHBA) has been investigated as a method for water treatment. The study focused on the disinfection of water contaminated by 2,4-DHBA, which is used as an intermediate chemical reactant in industrial processes. The research demonstrated that electrochemical oxidation at a platinized titanium electrode could effectively convert 2,4-DHBA, reducing the total organic carbon (TOC) and eliminating the pollutant. This method presents an alternative to traditional chlorinating techniques, which can generate harmful byproducts, highlighting the environmental applications of 2,4-dihydroxybenzamide derivatives (Leite et al., 2003).

Safety and Hazards

2,4-Dihydroxybenzamide is classified as a skin irritant (Category 2) and an eye irritant (Category 2A). It is recommended to avoid contact with skin and eyes, and to use personal protective equipment when handling this compound.

Relevant Papers One relevant paper describes the structure-guided optimization of the 2,4-Dihydroxybenzamide lead molecule and the identification of AT13387, which has progressed through preclinical development and is currently being tested in humans. Another paper discusses the potential of siderophore organic ligands, including N,2-dihydroxybenzamide, in the treatment of infections and in cancer therapy.

Mechanism of Action

Target of Action

The primary target of 2,4-Dihydroxybenzamide is the p-hydroxybenzoate hydroxylase enzyme . This enzyme is found in organisms such as Pseudomonas aeruginosa and Pseudomonas fluorescens . The role of this enzyme is to catalyze the hydroxylation of p-hydroxybenzoate, a key step in the degradation of aromatic compounds .

Mode of Action

It is known that it interacts with its target, the p-hydroxybenzoate hydroxylase enzyme . This interaction likely results in changes to the enzyme’s activity, potentially inhibiting its function .

Biochemical Pathways

Given its interaction with p-hydroxybenzoate hydroxylase, it may impact the degradation of aromatic compounds . The downstream effects of this could include changes in energy production and the breakdown of other compounds within the cell .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound

Result of Action

Given its interaction with p-hydroxybenzoate hydroxylase, it may impact the function of this enzyme and thus the degradation of aromatic compounds . This could potentially result in changes to cellular metabolism and energy production .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,4-Dihydroxybenzamide. Factors such as pH, temperature, and the presence of other compounds could potentially impact the effectiveness of 2,4-Dihydroxybenzamide

Q & A

Q1: How does the structure of 2,4-dihydroxybenzamide relate to its activity as a lead compound for Hsp90 inhibitors?

A1: The research paper describes 2,4-dihydroxybenzamide as a "lead molecule" identified through fragment-based drug design targeting Hsp90 []. While the article doesn't delve into the specific interactions between 2,4-dihydroxybenzamide and Hsp90, it highlights its role as a starting point for further structural optimization. The researchers used this compound as a foundation, building upon its structure to develop more potent Hsp90 inhibitors, ultimately leading to the discovery of AT13387. The publication focuses on the optimization process and the resulting AT13387, rather than detailing the initial interactions of 2,4-dihydroxybenzamide itself.